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Compound of Interest

Compound Name: Hexahydrofarnesyl acetone

Cat. No.: B052165

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemicals like Hexahydrofarnesyl acetone. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment.

Chemical Identification and Hazards

Hexahydrofarnesyl acetone, also known as 6,10,14-Trimethyl-2-pentadecanone, is a
sesquiterpene with the CAS number 502-69-2.[1] While it is utilized in research for its potential
antibacterial, anti-inflammatory, and anticancer properties, it is crucial to be aware of its
associated hazards.[2] The primary hazard identified in the Safety Data Sheet (SDS) is its
toxicity to aquatic life with long-lasting effects.[1]

Identifier Value

Chemical Name Hexahydrofarnesyl acetone

6,10,14-Trimethyl-2-pentadecanone, Phytone,

Synonyms Perhydrofarnesyl acetone
CAS Number 502-69-2

Molecular Formula C18H360

Molecular Weight 268.48 g/mol
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Hazard Statement

GHS Classification Precautionary Statement

H410: Very toxic to aquatic life

with long lasting effects

Hazardous to the aquatic )
_ P273: Avoid release to the
environment, long-term hazard )
environment.
(Category 1)

P391: Collect spillage.

P501: Dispose of
contents/container in
accordance with local

regulation.

Personal Protective Equipment (PPE)

When handling Hexahydrofarnesyl acetone, the use of appropriate personal protective

equipment is mandatory to minimize exposure and ensure personal safety.

Protection Type

Specification Reason

Hand Protection

Chemical-resistant gloves )
. To prevent skin contact.
(e.g., Nitrile rubber)

Eye Protection

Safety glasses with side-
] To protect eyes from splashes.
shields or goggles

Skin and Body Protection

To protect skin and clothing
Laboratory coat o
from contamination.

Respiratory Protection

Use in a well-ventilated area or ~ To avoid inhalation of vapors

under a chemical fume hood or mists.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Hexahydrofarnesyl acetone is crucial for maintaining a

safe laboratory environment.
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Figure 1: High-level workflow for handling Hexahydrofarnesyl acetone.

. Preparation:
Ensure the work area is clean and uncluttered.
Verify that a chemical fume hood is available and functioning correctly.
Locate the nearest eyewash station and safety shower before starting work.
Assemble all necessary materials, including the chemical, solvents, and required labware.
Put on all required Personal Protective Equipment (PPE).
. Handling:

Conduct all manipulations of Hexahydrofarnesyl acetone within a certified chemical fume

hood to minimize inhalation exposure.
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» Avoid direct contact with skin and eyes.

o Use appropriate tools (e.g., spatulas, pipettes) to handle the substance.

« If the substance is in a powdered form, be careful to avoid creating dust.

« If the substance is a liquid, pour carefully to avoid splashing.

3. Post-Handling:

o Decontaminate all surfaces and equipment that have come into contact with the chemical.

The SDS for a similar compound, acetone, suggests scrubbing with alcohol.[1]

e Properly label and store any unused chemical.

 Remove PPE carefully to avoid contaminating yourself. Wash hands thoroughly after

handling.

Disposal Plan

Proper disposal of Hexahydrofarnesyl acetone and its contaminated waste is critical to

prevent environmental harm.[1]

Waste Generation

Unused Chemical

Waste Collection

| Labeled Hazardous

(gloves, wipes, etc.)

Contaminated Materials

| Waste Container

Follow Institutional
and Local Regulations _

Final Disposal

Click to download full resolution via product page

Licensed Hazardous
Waste Disposal Facility

Figure 2: Waste disposal workflow for Hexahydrofarnesyl acetone.

1. Waste Segregation:
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» Collect all waste contaminated with Hexahydrofarnesyl acetone separately from other
laboratory waste. This includes unused chemical, contaminated gloves, paper towels, and
disposable labware.

2. Waste Collection:

e Place all contaminated solid and liquid waste into a designated, clearly labeled, and sealed
hazardous waste container.

e The label should include the chemical name ("Hexahydrofarnesyl acetone Waste") and the
associated hazard symbol (e.g., "Hazardous to the Aquatic Environment").

3. Final Disposal:

o Dispose of the hazardous waste container through your institution's designated hazardous
waste management program.

o Adhere strictly to all local, state, and federal regulations for hazardous waste disposal. Do
not pour Hexahydrofarnesyl acetone down the drain or dispose of it in the regular trash.

Emergency Procedures

In case of accidental exposure or spill, immediate and appropriate action is crucial.
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Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

In case of contact, immediately flush skin with
) plenty of water. Remove contaminated clothing
Skin Contact ] S
and shoes. Get medical attention if irritation

develops and persists.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Evacuate personnel to safe areas. Wear
Spil appropriate PPE. Absorb spillage with an inert
pi . -
material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.

By adhering to these safety protocols and operational plans, researchers can handle
Hexahydrofarnesyl acetone responsibly, ensuring both personal safety and environmental
protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Hexahydrofarnesyl Acetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052165#personal-protective-equipment-for-handling-
hexahydrofarnesyl-acetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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